1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: (3,4-dichlorophenyl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H15Cl2N3O3/c18-15-6-1-12(11-16(15)19)17(23)21-9-7-20(8-10-21)13-2-4-14(5-3-13)22(24)25/h1-6,11H,7-10H2
• InChI Key: YKODGHXDJGBPQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N3O3
• Molecular Weight: 380.2 g/mol

Description

1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine, also known as DCPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DCPP is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool in various research applications.

Mechanism of Action

1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine works by binding to the active site of acetylcholinesterase, preventing it from breaking down acetylcholine. This results in an increase in the concentration of acetylcholine in the synaptic cleft, leading to enhanced neurotransmission and improved cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on acetylcholinesterase, 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has also been shown to have other biochemical and physiological effects. It has been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and other emotional states. 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for conditions such as arthritis and asthma.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine for lab experiments is its potency and specificity. It has been shown to be a highly selective inhibitor of acetylcholinesterase, making it a valuable tool for studying the role of this enzyme in various physiological processes. However, one limitation of 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine is its potential toxicity. It is important to use caution when handling 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine and to follow appropriate safety protocols.

Future Directions

There are many potential future directions for research involving 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine. One area of interest is its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease. 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine's ability to increase acetylcholine levels in the brain makes it a promising candidate for further investigation in this area. Additionally, 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine's anti-inflammatory properties make it a potential therapeutic agent for a range of conditions. Further research is needed to fully understand the potential applications of 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine in these areas.

Synthesis Methods

1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine can be synthesized through a multistep process involving the reaction of 3,4-dichlorobenzoyl chloride with 4-nitroaniline, followed by a cyclization reaction with piperazine. This method has been optimized to produce high yields of pure 1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine, making it a reliable source for research purposes.

Scientific Research Applications

1-(3,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been used in a variety of scientific research studies due to its unique properties. It has been shown to act as a potent inhibitor of acetylcholinesterase, an enzyme that plays a critical role in the nervous system. This inhibition can lead to an increase in the levels of acetylcholine, a neurotransmitter that is involved in learning and memory processes.